Cas no 128104-39-2 (N-Hydroxy-2-(3-trifluoromethyl-phenyl)-acetamidine)

• Product Name: N-Hydroxy-2-(3-trifluoromethyl-phenyl)-acetamidine
• CAS No: 128104-39-2
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 2431985
• Update Time: 2023-08-06

N-Hydroxy-2-(3-trifluoromethyl-phenyl)-acetamidine Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANIMIDAMIDE, N-HYDROXY-3-(TRIFLUOROMETHYL)
• N-Hydroxy-2-(3-trifluoromethyl-phenyl)-acetamidine
• BENZENEETHANIMIDAMIDE,N-HYDROXY-3-(TRIFLUOROMETHYL

• Inchi： 1S/C9H9F3N2O/c10-9(11,12)7-3-1-2-6(4-7)5-8(13)14-15/h1-4,15H,5H2,(H2,13,14)
• InChI Key： QEYLQLHFBVNBCI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C/C(=N/O)/N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6